2-amino-N-(4-fluorophenyl)nicotinamide

• Molecular Formula: C12H10FN3O
• Molecular Weight: 231.23 g/mol
• IUPAC Name: 2-amino-N-(4-fluorophenyl)pyridine-3-carboxamide
• InChI: InChI=1S/C12H10FN3O/c13-8-3-5-9(6-4-8)16-12(17)10-2-1-7-15-11(10)14/h1-7H,(H2,14,15)(H,16,17)
• InChI Key: NNJWMOVZCZNVNS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(N=C1)N)C(=O)NC2=CC=C(C=C2)F

Description

2-amino-N-(4-fluorophenyl)nicotinamide is a useful research compound. Its molecular formula is C12H10FN3O and its molecular weight is 231.23 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-amino-N-(4-fluorophenyl)nicotinamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-amino-N-(4-fluorophenyl)nicotinamide including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A 1 L round-bottomed flask was charged with HOBT-H2O (20.37 g, 133.0 mmol), EDCI (25.50 g, 133.0 mmol), 2-aminonicotinic acid (12.25 g, 88.69 mmol), and DMF (750 mL). The reaction mixture was stirred for 30 minutes, then Hunig's base (30.90 ml, 177.4 mmol) and 4-fluorobenzenamine (10.65 ml, 110.9 mmol) were added. The reaction mixture was stirred for 18 hours, then diluted with water. After 30 minutes the resulting precipitate was collected by filtration and dried to provide the product. LRMS M+1 (231.9) observed.